Cas no 10511-78-1 (Benzamide,2-chloro-N,6-dimethyl-)

Benzamide,2-chloro-N,6-dimethyl- structure
10511-78-1 structure
Product Name:Benzamide,2-chloro-N,6-dimethyl-
CAS No:10511-78-1
MF:C9H10ClNO
MW:183.634801387787
CID:98749
PubChem ID:22095068
Update Time:2024-03-05

Benzamide,2-chloro-N,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2-chloro-N,6-dimethyl-
    • o-Toluamide,6-chloro-N-methyl- (7CI,8CI)
    • 2-chloro-6-methyl-benzamide
    • 2-chloro-N,6-dimethylbenzamide
    • 2-CHLORO-6-METHYLBENZAMIDE
    • 10511-78-1
    • Inchi: 1S/C9H10ClNO/c1-6-4-3-5-7(10)8(6)9(12)11-2/h3-5H,1-2H3,(H,11,12)
    • InChI Key: VXPJBOAGWKLNQL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1C(NC)=O

Computed Properties

  • Exact Mass: 183.0452
  • Monoisotopic Mass: 183.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 2.58280
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